Ethyl 4-[4-[(7-methyl-[1,3]thiazolo[5,4-e][1,3]benzothiazol-2-yl)carbamoyl]phenyl]sulfonylpiperazine-1-carboxylate

• IUPAC Name: ethyl 4-[4-[(7-methyl-[1,3]thiazolo[5,4-e][1,3]benzothiazol-2-yl)carbamoyl]phenyl]sulfonylpiperazine-1-carboxylate
• InChI: InChI=1S/C23H23N5O5S3/c1-3-33-23(30)27-10-12-28(13-11-27)36(31,32)16-6-4-15(5-7-16)21(29)26-22-25-17-8-9-18-19(20(17)35-22)24-14(2)34-18/h4-9H,3,10-13H2,1-2H3,(H,25,26,29)
• InChI Key: QGOOWKZAZASKFH-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=NC4=C(S3)C5=C(C=C4)SC(=N5)C
• Molecular Formula: C23H23N5O5S3
• Molecular Weight: 545.7 g/mol

Description

“Ethyl 4-[4-[(7-methyl-[1,3]thiazolo[5,4-e][1,3]benzothiazol-2-yl)carbamoyl]phenyl]sulfonylpiperazine-1-carboxylate” is a complex organic compound. It is related to the class of compounds known as thiazolopyrimidines. Thiazolopyrimidines are heterocyclic analogs of purine bases and exhibit a broad spectrum of pharmacological activity.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, three-component condensations of ethyl acetoacetate with 1,3-thiazol-2-amine and aromatic aldehydes in isopropyl alcohol at 20°C under ultrasonic activation lead to the formation of related compounds. The structure of the synthesized compounds was determined by one- and two-dimensional NMR and IR spectroscopy.

Molecular Structure Analysis

The molecular structure of such compounds is typically determined using techniques like mass spectra, 1HNMR, 13CNMR, and single X-Ray diffraction analysis.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of these compounds depend on the position and nature of substituents in the aldehyde component. The reactions were carried out with equimolar amounts of the reactants in isopropyl alcohol at 20°C under ultrasonic irradiation.

Scientific Research Applications

Antitumor and Cytotoxic Activity

Thiazolopyrimidines, including derivatives of the compound , exhibit promising antitumor and cytotoxic effects. Researchers have synthesized various thiazolopyrimidine derivatives and evaluated their activity against human tumor cell lines. For instance:

• .

Antimicrobial Properties

Thiazoles are also explored for their antimicrobial potential. Researchers have synthesized 2,4-disubstituted thiazole derivatives and tested them against bacterial and fungal strains. Notably:

• .

Mechanism of Action

While the exact mechanism of action for this specific compound is not provided in the search results, similar compounds have shown promising neuroprotective and anti-inflammatory properties. They have been observed to inhibit nitric oxide (NO) and tumor necrosis factor-α (TNF-α) production in LPS-stimulated human microglia cells.